Cas no 1708428-02-7 (4-(2-methoxyethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 4-(2-methoxyethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 1708428-02-7
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 5580384
• Update Time: 2025-05-25

4-(2-methoxyethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• 4H-Thieno[3,2-b]pyrrole-5-carboxylic acid, 4-(2-methoxyethyl)-

• Inchi： 1S/C10H11NO3S/c1-14-4-3-11-7-2-5-15-9(7)6-8(11)10(12)13/h2,5-6H,3-4H2,1H3,(H,12,13)
• InChI Key： DOKJPHVSZBSJKP-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(C(O)=O)=CC2SC=CC1=2

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 425.7±35.0 °C(Predicted)
• pka: 4.41±0.30(Predicted)

Additional information on 4-(2-methoxyethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid

4-(2-Methoxyethyl)-4H-Thieno[3,2-b]pyrrole-5-carboxylic Acid: A Comprehensive Overview

The compound 4-(2-methoxyethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid, identified by the CAS number 1708428-02-7, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically thienopyrroles, which have garnered considerable attention due to their unique structural features and promising biological activities.

The molecular structure of 4-(2-methoxyethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid consists of a thienopyrrole ring system fused with a carboxylic acid group. The presence of the methoxyethyl substituent introduces additional functional diversity, enhancing its chemical reactivity and biological profile. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of molecules, making this compound a valuable candidate for drug discovery.

One of the most intriguing aspects of this compound is its potential as a building block in organic synthesis. Researchers have explored its utility in constructing complex molecular architectures, leveraging its reactivity to form diverse products. For instance, the carboxylic acid group can participate in esterification or amidation reactions, enabling the creation of bioactive derivatives. These derivatives have shown promise in targeting various therapeutic areas, including inflammation and neurodegenerative diseases.

Moreover, the thienopyrrole moiety in 4-(2-methoxyethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid exhibits notable electronic properties that make it an attractive candidate for electronic applications. Recent advancements in materials science have demonstrated that such heterocycles can be incorporated into organic semiconductors, enhancing their performance in devices like field-effect transistors (FETs). This dual functionality—biological and electronic—underscores the versatility of this compound.

In terms of synthesis, several methodologies have been developed to construct this compound efficiently. One prominent approach involves a tandem cyclization strategy that combines nucleophilic aromatic substitution with intramolecular cyclization. This method not only ensures high yields but also facilitates access to structurally related analogs. Such synthetic flexibility is crucial for exploring the full potential of this compound across different applications.

The biological evaluation of 4-(2-methoxyethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid has revealed interesting insights into its pharmacological profile. Preclinical studies indicate that it possesses moderate anti-inflammatory activity, likely mediated through inhibition of cyclooxygenase (COX) enzymes. Additionally, preliminary data suggest that it may exhibit neuroprotective effects by scavenging reactive oxygen species (ROS), thereby reducing oxidative stress in neuronal cells.

From an environmental standpoint, the biodegradability and eco-toxicological profile of this compound are areas of active research. As concerns about chemical sustainability grow, understanding how such compounds interact with ecosystems becomes increasingly important. Initial assessments suggest that under aerobic conditions, the compound undergoes microbial degradation via hydrolytic pathways, though further studies are needed to confirm these findings.

In conclusion, 4-(2-methoxyethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid, with its unique structural features and multifaceted applications, represents a compelling subject for both academic and industrial research. Its role as a versatile building block in organic synthesis, coupled with its potential therapeutic and electronic applications, positions it as a key molecule in contemporary chemistry and pharmacology.